Cas no 4746-69-4 ( )
structure
Product Name:
CAS No:4746-69-4
MF:C11H18N2O3
MW:226.272222995758
CID:931043
PubChem ID:224937
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-oxo-1,3,3a,4,5,6,7,7a-octahydrobenzimidazol-5-yl)butanoic acid
- 4-(2-oxooctahydro-1h-benzimidazol-5-yl)butanoic acid
- 4-(2-Oxo-octahydro-benzimidazol-5-yl)-buttersaeure
- 4-(2-oxo-octahydro-benzimidazol-5-yl)-butyric acid
- AC1L5DO0
- AC1Q5W0V
- AG-J-19354
- AR-1F5971
- CTK4J0011
- NSC13803
- 4746-69-4
- 4-(2-Oxooctahydro-1H-benzo[d]imidazol-5-yl)butanoic acid
- DTXSID80279717
- SCHEMBL10980779
- NSC-13803
-
-
- Inchi: 1S/C11H18N2O3/c14-10(15)3-1-2-7-4-5-8-9(6-7)13-11(16)12-8/h7-9H,1-6H2,(H,14,15)(H2,12,13,16)
- InChI Key: LRUOIOPHUZRRFN-UHFFFAOYSA-N
- SMILES: O=C1NC2CCC(CCCC(=O)O)CC2N1
Computed Properties
- Exact Mass: 226.13184
- Monoisotopic Mass: 226.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.163
- Boiling Point: 516.6°C at 760 mmHg
- Flash Point: 266.2°C
- Refractive Index: 1.501
- PSA: 78.43
- LogP: 1.74900
Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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